3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole
Overview
Description
3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole (CMTHBO) is an organic heterocyclic compound with a unique structure and a wide range of applications in synthetic organic chemistry. It is an important intermediate in the synthesis of various drugs, dyes, and other compounds. CMTHBO has also been used as a catalyst in organic reactions, as a ligand in coordination chemistry, and as a reagent in the synthesis of other compounds. Its unique structure and reactivity make it an attractive option for a variety of research and industrial applications.
Scientific Research Applications
Synthesis of Precursors for Heterocyclic Compounds
3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole and its derivatives are used in the synthesis of functionally substituted heterocycles. For instance, N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide is a precursor for preparing a series of 3,5-disubstituted benzoxazoles, which are important due to their various pharmacological activities (Khodot & Rakitin, 2022).
Phytotoxic Activity
Compounds derived from 3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole, such as N-substituted phenyl isothiazolone derivatives, have been studied for their phytotoxic activities. These compounds show potential as peroxidizing herbicides due to their impact on protoporphyrinogen-IX oxidase, growth inhibition, and effects on chlorophyll and cell membranes in green microalgae (Miyamoto, Ikeda & Wakabayashi, 2003).
Quantum Mechanical Studies
Quantum mechanical studies on aromatic halogen-substituted sulfonamidobenzoxazole compounds, synthesized from 3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole derivatives, reveal insights into their potential light-harvesting properties. These compounds are considered important for the development of novel inhibitor molecules of Topoisomerase II enzyme and have applications in designing new dye-sensitized solar cells (DSSCs) (Sheena Mary et al., 2019).
Antifungal Properties
Derivatives of 3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole, such as 3-bromo-4,5,6,7-tetrahydro-1,2-benzoisoxazole, have shown promising antifungal properties, especially against human pathogen fungi. Specific derivatives exhibit a broad antifungal spectrum and notable fungicidal activity (Napoletano et al., 1991).
Synthesis of Antimicrobial Agents
Benzoxazole derivatives synthesized from 3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole have been evaluated for their antimicrobial activities. These compounds display a broad spectrum of activity against various microorganisms, indicating their potential as scaffolds in the design of new antimicrobial drugs (Ertan-Bolelli, Yildiz & Ozgen-Ozgacar, 2016).
properties
IUPAC Name |
3-(chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO/c9-5-7-6-3-1-2-4-8(6)11-10-7/h1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRQOSUJXGZTPKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NO2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401214367 |
Source
|
| Record name | 3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401214367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole | |
CAS RN |
1269152-48-8 |
Source
|
| Record name | 3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1269152-48-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Chloromethyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401214367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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